4-methoxyphenyl (1,1-dioxidotetrahydro-3-thienyl)acetate

• IUPAC Name: (4-methoxyphenyl) 2-(1,1-dioxothiolan-3-yl)acetate
• InChI: InChI=1S/C13H16O5S/c1-17-11-2-4-12(5-3-11)18-13(14)8-10-6-7-19(15,16)9-10/h2-5,10H,6-9H2,1H3
• InChI Key: YTPYPOXCIVWGBQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC(=O)CC2CCS(=O)(=O)C2
• Molecular Formula: C13H16O5S
• Molecular Weight: 284.33 g/mol

Description

4-methoxyphenyl (1,1-dioxidotetrahydro-3-thienyl)acetate, commonly known as MDPV, is a synthetic cathinone that belongs to the class of psychoactive substances. It is a potent stimulant that has been associated with a range of physiological and psychological effects. MDPV has been the subject of extensive research in recent years, with scientists investigating its synthesis, mechanism of action, and potential therapeutic applications.

Mechanism of Action

MDPV acts as a potent reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to increased levels of these neurotransmitters in the brain. This mechanism of action is similar to that of other stimulants, such as cocaine and amphetamines.
Biochemical and Physiological Effects:
MDPV has been associated with a range of physiological and psychological effects. These include increased heart rate, blood pressure, and body temperature, as well as euphoria, increased energy, and increased sociability. However, MDPV has also been associated with negative effects, such as anxiety, paranoia, and psychosis.

Advantages and Limitations for Lab Experiments

MDPV has several advantages as a research tool. It is a potent stimulant that can be used to investigate the effects of increased dopamine, norepinephrine, and serotonin levels in the brain. However, MDPV also has limitations as a research tool, as it is highly addictive and has been associated with a range of negative effects.

Future Directions

There are several potential future directions for research on MDPV. One area of interest is the development of new treatments for depression and ADHD based on the mechanism of action of MDPV. Another area of interest is the investigation of the long-term effects of MDPV use on the brain and body. Finally, there is a need for further research on the potential therapeutic applications of MDPV, as well as the development of safer and more effective synthetic cathinones.

Synthesis Methods

MDPV can be synthesized using a variety of methods, including the Leuckart reaction, reductive amination, and the Mannich reaction. The most common method involves the reaction of 3,4-methylenedioxyphenylpropan-2-one with thioacetamide and formaldehyde in the presence of hydrochloric acid. This reaction produces MDPV as a white crystalline powder.

Scientific Research Applications

MDPV has been the subject of extensive research in recent years, with scientists investigating its potential therapeutic applications. One study found that MDPV may have potential as a treatment for depression, as it was found to increase levels of dopamine and norepinephrine in the brain. Another study found that MDPV may have potential as a treatment for attention deficit hyperactivity disorder (ADHD), as it was found to improve cognitive function in rats.